Cas no 301683-40-9 (1-(4-chlorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline)

1-(4-Chlorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline is a sulfonamide derivative featuring a tetrahydroquinoline core, a structure of interest in medicinal and synthetic chemistry. The 4-chlorobenzenesulfonyl moiety enhances its potential as an intermediate in the development of biologically active compounds, particularly in pharmaceuticals targeting central nervous system disorders or antimicrobial applications. Its rigid yet flexible scaffold allows for selective functionalization, making it valuable for structure-activity relationship studies. The chlorophenyl group contributes to improved lipophilicity and binding affinity in target interactions. This compound is typically utilized in research settings for its synthetic versatility and potential as a precursor in heterocyclic chemistry. Proper handling and storage are recommended due to its reactive sulfonyl group.
1-(4-chlorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline structure
301683-40-9 structure
Product Name:1-(4-chlorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
CAS No:301683-40-9
MF:C15H14ClNO2S
MW:307.795161724091
CID:1441704
PubChem ID:2843275
Update Time:2025-10-29

1-(4-chlorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1-[(4-chlorophenyl)sulfonyl]-1,2,3,4-tetrahydro-
    • 1-(4-chlorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
    • CCG-18664
    • SMR000515475
    • SCHEMBL5915297
    • MLS001207525
    • 301683-40-9
    • AB00082601-01
    • 4-chloro-1-(1,2,3,4-tetrahydroquinolylsulfonyl)benzene
    • CHEMBL1452638
    • HMS2832C14
    • STK087297
    • 1-[(4-chlorophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
    • 1-(4-Chloro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline
    • F1065-0270
    • Oprea1_365210
    • Oprea1_107881
    • SR-01000467295-1
    • Cambridge id 5355493
    • DTXSID001324184
    • AKOS000533744
    • 1-(4-chlorophenyl)sulfonyl-3,4-dihydro-2H-quinoline
    • SR-01000467295
    • 1-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinoline
    • Z45498266
    • Inchi: 1S/C15H14ClNO2S/c16-13-7-9-14(10-8-13)20(18,19)17-11-3-5-12-4-1-2-6-15(12)17/h1-2,4,6-10H,3,5,11H2
    • InChI Key: RMRCIUGTXUYGNZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

  • Exact Mass: 307.04352
  • Monoisotopic Mass: 307.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38

1-(4-chlorobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1065-0270-2μmol
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F1065-0270-5mg
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